N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[isopropyl(methyl)amino]nicotinamide

• IUPAC Name: N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[methyl(propan-2-yl)amino]pyridine-3-carboxamide
• InChI: InChI=1S/C16H22N4OS/c1-5-13-10-22-15(19-13)9-18-16(21)12-6-7-14(17-8-12)20(4)11(2)3/h6-8,10-11H,5,9H2,1-4H3,(H,18,21)
• InChI Key: CPJBFUHAEAJDKZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CSC(=N1)CNC(=O)C2=CN=C(C=C2)N(C)C(C)C
• Molecular Formula: C16H22N4OS
• Molecular Weight: 318.4 g/mol

Description

N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[isopropyl(methyl)amino]nicotinamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is an important energy-sensing enzyme that plays a crucial role in maintaining cellular energy homeostasis. A-769662 has been widely studied for its potential therapeutic applications in metabolic diseases such as diabetes, obesity, and cancer.

Mechanism of Action

N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[isopropyl(methyl)amino]nicotinamide activates AMPK by binding to the regulatory γ subunit of the enzyme. This binding induces a conformational change that allosterically activates the kinase domain of the α subunit. Activated AMPK phosphorylates various downstream targets involved in energy metabolism, such as acetyl-CoA carboxylase (ACC) and glucose transporter 4 (GLUT4), leading to increased glucose uptake and fatty acid oxidation.
Biochemical and Physiological Effects:
N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[isopropyl(methyl)amino]nicotinamide has been shown to have a wide range of biochemical and physiological effects in various cell types and tissues. It increases glucose uptake and fatty acid oxidation in skeletal muscle and adipose tissue, leading to improved insulin sensitivity and reduced body weight. It also increases mitochondrial biogenesis and oxygen consumption in muscle cells, leading to improved energy metabolism. In addition, N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[isopropyl(methyl)amino]nicotinamide inhibits cancer cell growth by inducing cell cycle arrest and apoptosis.

Advantages and Limitations for Lab Experiments

N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[isopropyl(methyl)amino]nicotinamide has several advantages as a tool compound for studying AMPK signaling. It is a highly specific and potent activator of AMPK, with no off-target effects reported so far. It is also stable and easy to handle in cell culture and animal experiments. However, N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[isopropyl(methyl)amino]nicotinamide has some limitations as well. It is a small molecule that can penetrate cell membranes easily, which may limit its specificity for AMPK in vivo. It also has a short half-life in plasma, which may require frequent dosing in animal experiments.

Future Directions

N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[isopropyl(methyl)amino]nicotinamide has great potential for therapeutic applications in metabolic diseases and cancer. Future research directions include the development of more potent and specific AMPK activators based on the structure of N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[isopropyl(methyl)amino]nicotinamide. The identification of new downstream targets of AMPK and the elucidation of their roles in energy metabolism and disease pathogenesis are also important areas of research. In addition, the use of N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[isopropyl(methyl)amino]nicotinamide as a tool compound for studying the role of AMPK in other biological processes, such as autophagy and inflammation, is an exciting area of research.

Synthesis Methods

N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[isopropyl(methyl)amino]nicotinamide can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 4-ethyl-2-bromothiazole with 2-aminonicotinic acid to form the key intermediate, which is then converted to N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[isopropyl(methyl)amino]nicotinamide through several steps of functional group transformations. The final product is obtained in high yield and purity using column chromatography.

Scientific Research Applications

N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[isopropyl(methyl)amino]nicotinamide has been extensively studied for its potential therapeutic applications in metabolic diseases such as diabetes, obesity, and cancer. It has been shown to activate AMPK in various cell types and tissues, leading to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[isopropyl(methyl)amino]nicotinamide has also been shown to improve insulin sensitivity, reduce body weight, and inhibit tumor growth in animal models. In addition, N-[(4-ethyl-1,3-thiazol-2-yl)methyl]-6-[isopropyl(methyl)amino]nicotinamide has been used as a tool compound to study the role of AMPK in various biological processes.